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Compound of Interest

Compound Name: CBT-1

Cat. No.: B1194446 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the proper disposal of CBT-1,

identified as the bisbenzylisoquinoline alkaloid Tetrandrine. Adherence to these procedures is

critical to ensure laboratory safety and environmental compliance.

Chemical Identification and Properties
For the purpose of these procedures, CBT-1 is identified as Tetrandrine. Key quantitative data

are summarized in the table below for easy reference.
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Property Value Source

CAS Number 518-34-3 [1][2]

Molecular Formula C₃₈H₄₂N₂O₆ [3][4]

Molecular Weight 622.75 g/mol [4]

Physical State Solid powder [1][3]

Color White to off-white/beige [1]

Solubility

DMSO: ~2 mg/mL, Chloroform

(Slightly), Methanol (Slightly,

Heated)

[1]

Storage Temperature 2-8°C or -20°C [3]

Hazard Identification and Safety Precautions
Tetrandrine is classified as acutely toxic and is harmful or fatal if swallowed.[1][2] Appropriate

personal protective equipment (PPE), including a lab coat, safety goggles, and gloves, must be

worn at all times when handling this compound. All handling of the solid form should be

performed in a chemical fume hood to avoid inhalation.

Step-by-Step Disposal Procedures
The following procedures are for the disposal of small quantities of CBT-1 (Tetrandrine)

typically found in a research laboratory setting. For bulk quantities, consult your institution's

Environmental Health and Safety (EHS) department.

1. Unused or Expired Solid CBT-1 (Tetrandrine):

Step 1: Container Labeling: Ensure the primary container holding the CBT-1 waste is clearly

labeled with "Hazardous Waste," the chemical name "Tetrandrine," and the associated

hazard pictograms (e.g., skull and crossbones for acute toxicity).

Step 2: Secure Containment: The container must be securely sealed to prevent any leakage

or spillage.
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Step 3: Segregation: Store the waste container in a designated, secure hazardous waste

accumulation area, segregated from incompatible materials.

Step 4: EHS Collection: Arrange for collection by your institution's EHS department for

proper disposal, which is typically high-temperature incineration.

2. Contaminated Labware (e.g., vials, pipette tips, gloves):

Step 1: Gross Decontamination: If practical, rinse the contaminated items with a suitable

solvent (e.g., ethanol or a solvent in which Tetrandrine is soluble) to remove the majority of

the residue. The resulting solvent rinseate must be collected and disposed of as liquid

hazardous waste (see section 3).

Step 2: Collection: Place all contaminated solid waste into a designated hazardous waste

bag or container. This includes gloves, weighing paper, and any other disposable materials

that have come into contact with CBT-1.

Step 3: Labeling and Disposal: The container must be clearly labeled as "Hazardous Waste"

with the chemical name "Tetrandrine." This waste will be collected by EHS for incineration.

3. Liquid Waste Containing CBT-1 (Tetrandrine):

Step 1: Collection: Collect all liquid waste containing CBT-1 (e.g., from rinsing contaminated

labware or experimental residues) in a designated, leak-proof, and chemically compatible

hazardous waste container.

Step 2: Labeling: Clearly label the container with "Hazardous Waste," the chemical name

"Tetrandrine," and the approximate concentration. Also, list all other solvent components.

Step 3: Storage and Disposal: Store the sealed container in the hazardous waste

accumulation area for collection by EHS.

Important Considerations:

DO NOT dispose of CBT-1 (Tetrandrine) down the drain or in regular trash.[1]
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DO NOT attempt to neutralize CBT-1 with other chemicals unless it is a validated and

approved procedure by your EHS department.

Always consult your institution's specific hazardous waste management guidelines, as

regulations may vary.

Experimental Protocols Cited
The disposal procedures outlined above are based on standard laboratory safety protocols for

handling acutely toxic solid and liquid chemical waste and are informed by the hazard

information present in the Safety Data Sheets for Tetrandrine.[1][2]

Visualized Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of CBT-1 (Tetrandrine) and associated waste.
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Caption: Workflow for the proper segregation and disposal of CBT-1 (Tetrandrine) waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1194446?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D-Tetrandrine - Safety Data Sheet [chemicalbook.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. Tetrandrine | C38H42N2O6 | CID 73078 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Proper Disposal Procedures for CBT-1 (Tetrandrine)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194446#cbt-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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